Cas no 108562-20-5 (Propanedinitrile, 2,2'-[2-(hydroxymethyl)-9,10-anthracenediylidene]bis-)

• Product Name: Propanedinitrile, 2,2'-[2-(hydroxymethyl)-9,10-anthracenediylidene]bis-
• CAS No: 108562-20-5
• MF: C₂₁H₁₀N₄O
• MW: 334.330303668976
• CID: 1185883
• PubChem ID: 13796025
• Update Time: 2025-04-20

Propanedinitrile, 2,2'-[2-(hydroxymethyl)-9,10-anthracenediylidene]bis- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, 2,2'-[2-(hydroxymethyl)-9,10-anthracenediylidene]bis-
• 2-[10-(dicyanomethylidene)-3-(hydroxymethyl)anthracen-9-ylidene]propanedinitrile
• 108562-20-5
• 2,2'-[2-(Hydroxymethyl)anthracene-9,10-diylidene]dipropanedinitrile
• DTXSID90549736

• Inchi： 1S/C21H10N4O/c22-8-14(9-23)20-16-3-1-2-4-17(16)21(15(10-24)11-25)19-7-13(12-26)5-6-18(19)20/h1-7,26H,12H2
• InChI Key： QRXOGNUTCXKCFS-UHFFFAOYSA-N
• SMILES： OCC1C=CC2C(=C(C#N)C#N)C3C=CC=CC=3C(=C(C#N)C#N)C=2C=1 |c:6,t:19|

Computed Properties

• Exact Mass: 334.0856
• Monoisotopic Mass: 334.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 115.39